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Sulfoxides
Sulfoxides are a class of chemical compounds characterized by the presence of a sulfinyl (-SO-) group attached to an organic molecule. These functional groups are derived from sulfides where one sulfur atom is oxidized, resulting in a sulfur atom with a +1 oxidation state and a lone pair of electrons. Sulfoxides can be found in both natural products and synthetic chemistry applications.
Structurally, sulfoxides consist of two carbon atoms linked by an oxygen atom that has a single bond to each carbon atom. The sulfur atom is typically bonded to one carbon atom and can also form additional bonds with other functional groups or substituents. These compounds exhibit a unique reactivity profile due to the presence of both electron-donating and electron-withdrawing effects around the sulfinyl group.
Sulfoxides find applications in various fields including pharmaceuticals, agrochemicals, and materials science. In medicinal chemistry, they are used as intermediates for drug synthesis or directly incorporated into drugs to enhance potency, selectivity, or stability. Additionally, due to their ability to form hydrogen bonds and interact with water, sulfoxides can serve as solvents or have utility in polymer science.
In summary, sulfoxides represent a versatile class of organic compounds that are integral to both fundamental research and applied chemistry sectors.
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Methoxypolyethylene Glycols: Emerging Excipients in Modern BiopharmaceuticalsMethoxypolyethylene Glycols: Emerging Excipients in Modern Biopharmaceuticals Introduction to Methoxypolyethylene Glycols Methoxypolyethylene glycols (MPEG) are a class of polymeric excipients that have gained significant attention in the field of biopharmaceuticals due to their unique properties and versatility. These polymers, derived from polyethylene glycol (PEG), exhibit excellent solubility,...
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Melamine-Related Contaminations in Pharmaceuticals: A Growing ConcernMelamine-Related Contaminations in Pharmaceuticals: A Growing Concern Introduction Melamine, a nitrogen-rich heterocyclic compound, has gained significant attention due to its widespread use as a contaminant in various industries, including pharmaceuticals. The presence of melamine in pharmaceutical products poses serious health risks and has raised concerns about the quality and safety of...
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Glyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological ImplicationsGlyoxal: Emerging Insights into its Biopharmaceutical Applications and Toxicological Implications Introduction to Glyoxal and Its Relevance in Modern Science Glyoxal, a small organic compound with the chemical formula C₂H₄O₂, has garnered significant attention in recent scientific research due to its diverse biopharmaceutical applications and potential toxicological implications. As a simple...
